Cas no 2228604-87-1 (3-(5-methylpyrazin-2-yl)propan-1-ol)

• Product Name: 3-(5-methylpyrazin-2-yl)propan-1-ol
• CAS No: 2228604-87-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6219353
• PubChem ID: 165882250
• Update Time: 2025-06-09

3-(5-methylpyrazin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyrazin-2-yl)propan-1-ol
• EN300-1822133
• 2228604-87-1

• Inchi： 1S/C8H12N2O/c1-7-5-10-8(6-9-7)3-2-4-11/h5-6,11H,2-4H2,1H3
• InChI Key： CDQMRTWYRJZCTR-UHFFFAOYSA-N
• SMILES： OCCCC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-(5-methylpyrazin-2-yl)propan-1-ol

Introduction to 3-(5-methylpyrazin-2-yl)propan-1-ol (CAS No. 2228604-87-1)

3-(5-methylpyrazin-2-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and potential applications. This compound, identified by the CAS number 2228604-87-1, has garnered attention due to its role in various research and development initiatives. The molecular framework of this substance consists of a propan-1-ol moiety linked to a pyrazine ring, which is further substituted with a methyl group at the 5-position. Such structural features make it a versatile candidate for further exploration in medicinal chemistry.

The pyrazine core in 3-(5-methylpyrazin-2-yl)propan-1-ol is a heterocyclic aromatic compound that is widely recognized for its biological activity. Pyrazines are known to exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methyl group at the 5-position of the pyrazine ring enhances the compound's interaction with biological targets, potentially leading to novel therapeutic applications. This modification has been strategically employed to modulate the electronic properties and solubility of the molecule, making it more suitable for drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(5-methylpyrazin-2-yl)propan-1-ol. Researchers have been investigating its interactions with various biological pathways, particularly those involved in neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a promising candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its structural similarity to known bioactive molecules suggests that it may have therapeutic effects in other areas, including cardiovascular diseases and diabetes.

One of the most exciting aspects of 3-(5-methylpyrazin-2-yl)propan-1-ol is its potential as a lead compound for drug discovery. The propan-1-ol side chain provides a hydrophilic region that can be modified to improve pharmacokinetic properties such as bioavailability and metabolic stability. This flexibility allows chemists to design derivatives with enhanced efficacy and reduced toxicity. Recent studies have demonstrated that modifications to this side chain can significantly alter the compound's binding affinity to target proteins, making it an attractive scaffold for structure-based drug design.

The synthesis of 3-(5-methylpyrazin-2-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These methods not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The biological activity of 3-(5-methylpyrazin-2-yl)propan-1-ol has been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits potent effects on several key enzymes and receptors involved in disease pathways. For instance, it has been found to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Furthermore, its interaction with neurotransmitter receptors suggests potential applications in central nervous system disorders.

The pharmaceutical industry has taken note of these findings and is actively exploring ways to incorporate 3-(5-methylpyrazin-2-yl)propan-1-ol into novel drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to optimize the compound's pharmacological profile and develop it into a clinical candidate. These efforts are supported by computational modeling techniques that predict how different structural modifications will affect the compound's biological activity.

Future research on 3-(5-methylpyrazin-2-yl)propan-1-ol is expected to focus on understanding its mechanism of action at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry will be used to elucidate how the compound interacts with its biological targets. Additionally, studies will be conducted to assess its safety profile and long-term effects in animal models before moving into human clinical trials.

The environmental impact of synthesizing and using 3-(5-methylpyrazin-2-ylophan)-1-propanol is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the development of new pharmaceuticals does not come at an environmental cost.

In conclusion, 3-(5-methylpyrazin-) propan - 1 - ol (CAS No. 2228604 -87 -1 ) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its observed biological activity, makes it an attractive candidate for further development. As research continues, we can expect more insights into its therapeutic applications, leading to new treatments for various human diseases. The ongoing efforts by researchers worldwide underscore the importance of exploring novel compounds like this one in our quest for better healthcare solutions.